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Compound Name:
1-(2-Hydroxyphenyl)propan-1-one

oxime

Cat. No.: B1144317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The oximation of ketones is a fundamental transformation in organic synthesis, yielding oximes

that are versatile intermediates in the production of various nitrogen-containing compounds,

including amides (via Beckmann rearrangement), nitriles, and bioactive heterocyclic scaffolds.

2'-Hydroxypropiophenone is a valuable building block in medicinal chemistry and materials

science.[1] Its oximation provides access to 2'-hydroxypropiophenone oxime, a precursor for

further functionalization and molecular elaboration. This document provides a detailed protocol

for the oximation of 2'-hydroxypropiophenone, adapted from a reliable, peer-reviewed

procedure for a similar substrate, acetophenone.[2]

Chemical Reaction Pathway
The reaction proceeds via the nucleophilic addition of hydroxylamine to the carbonyl group of

2'-hydroxypropiophenone, followed by dehydration to form the corresponding oxime.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1144317?utm_src=pdf-interest
https://www.nbinno.com/article/pharmaceutical-intermediates/the-power-of-precursors-exploring-2-hydroxypropiophenone-in-chemical-synthesis-vl
http://orgsyn.org/demo.aspx?prep=v100p0248
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2'-Hydroxypropiophenone

Hemiaminal Intermediate

+

Hydroxylamine
(from NH2OH·HCl)

2'-Hydroxypropiophenone Oxime
- H2O

H2OBase (e.g., Sodium Acetate) releases

Click to download full resolution via product page

Caption: Chemical reaction pathway for the oximation of 2'-hydroxypropiophenone.

Experimental Protocol
This protocol is adapted from a verified procedure for the oximation of acetophenone and is

expected to yield the desired 2'-hydroxypropiophenone oxime.[2] Researchers should perform

a small-scale trial to optimize conditions if necessary.

Materials:

2'-Hydroxypropiophenone (C₉H₁₀O₂)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Anhydrous sodium acetate (CH₃COONa)

Anhydrous methanol (CH₃OH)

Ethyl acetate (CH₃COOCH₂CH₃)

Water (H₂O)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottomed flask

Magnetic stirrer and stir bar
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Condenser

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar, combine

hydroxylamine hydrochloride (1.5 equivalents) and anhydrous sodium acetate (2.3

equivalents).

Addition of Reactants: To this mixture, add a solution of 2'-hydroxypropiophenone (1.0

equivalent) dissolved in anhydrous methanol.

Reaction Conditions: Attach a condenser to the flask and heat the mixture to reflux

(approximately 80°C) with vigorous stirring. The reaction progress can be monitored by Thin

Layer Chromatography (TLC). A typical reaction time is 3-4 hours.[2]

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Add

water to the flask to dissolve the inorganic salts.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3 x volume of methanol used).

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield

the crude product.

Purification: The crude 2'-hydroxypropiophenone oxime can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column

chromatography on silica gel.
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Data Presentation
The following table summarizes the key reactants and expected outcomes. Note that the yield

and purity are estimates based on similar reactions and should be determined experimentally.

Compound
Molecular
Formula

Molar Mass
( g/mol )

Equivalents Purity
Expected
Yield

2'-

Hydroxypropi

ophenone

C₉H₁₀O₂ 150.17 1.0 >97% -

Hydroxylamin

e

Hydrochloride

NH₂OH·HCl 69.49 1.5 >98% -

Anhydrous

Sodium

Acetate

CH₃COONa 82.03 2.3 >99% -

2'-

Hydroxypropi

ophenone

Oxime

C₉H₁₁NO₂ 165.19 - >95% 85-95%

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2'-

hydroxypropiophenone oxime.
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Caption: Workflow for the synthesis and purification of 2'-hydroxypropiophenone oxime.
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Safety Precautions
Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Hydroxylamine and its salts can be corrosive and potentially unstable under certain

conditions. Avoid excessive heating and ensure proper quenching of any unreacted material.

2'-Hydroxypropiophenone may cause skin and eye irritation.[3]

This protocol provides a comprehensive guide for the synthesis of 2'-hydroxypropiophenone

oxime. For further characterization, techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are recommended to

confirm the structure and purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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